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Compound of Interest

Compound Name: Benzenesulfonyl chloride

Cat. No.: B043947

For Researchers, Scientists, and Drug Development Professionals

Benzenesulfonyl chloride (CeHsSO2Cl) is a versatile reagent widely used in organic
synthesis, particularly in the preparation of sulfonamides and sulfonate esters.[1] However, its
utility is matched by its significant hazardous properties, necessitating stringent safety and
handling protocols in a laboratory setting. This in-depth technical guide provides critical
information on the safe management of benzenesulfonyl chloride, encompassing its hazard
profile, personal protective equipment, storage and disposal procedures, and emergency
response.

Hazard Identification and Quantitative Data

Benzenesulfonyl chloride is a corrosive and water-reactive compound that can cause severe
harm upon exposure.[2][3] It is crucial to understand its specific hazards to implement
appropriate safety measures.

Table 1: Chemical and Physical Properties of Benzenesulfonyl Chloride
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Property Value Reference
Molecular Formula CesHsSO2CI
Molecular Weight 176.62 g/mol [4]
Appearance fqo;)drless to slightly yellow oily A5]
Odor Pungent [6]
Boiling Point 251-252 °C (decomposes) [6]
Melting Point 13-15°C [6]
Flash Point > 110 °C (> 230 °F)
Autoignition Temperature 450 °C (842 °F)
Specific Gravity 1.384 g/mL at 25 °C [2][6]
Vapor Pressure 0.04 mm Hg at 20 °C [6]
Insoluble in cold water; soluble
Solubility in ether and alcohol.[4][6]
Reacts with hot water.[3][7]
Table 2: Toxicological Data and Exposure Limits
Metric Value Species Reference
Oral LD50 1960 mg/kg Rat [8]
Oral LD50 828 mg/kg Mouse
Oral LD50 828 mg/kg Rabbit
Occupational No established OSHA ) 5]
Exposure Limits PEL or ACGIH TLV
Health Hazards
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Benzenesulfonyl chloride poses a significant health risk through multiple exposure routes. It
is classified as corrosive and can cause severe skin burns and eye damage. Inhalation can
lead to chemical burns in the respiratory tract, potentially causing pulmonary edema. Ingestion
results in severe burns to the gastrointestinal tract. The substance is also a lachrymator and
may cause allergic skin or respiratory reactions.[8]

Safe Handling and Experimental Protocols

Adherence to strict protocols is mandatory when working with benzenesulfonyl chloride to
minimize exposure and prevent accidents.

Engineering Controls

o Ventilation: All work with benzenesulfonyl chloride must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[2][5]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.[2][5]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the primary defense against exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5][9] Contact
lenses should not be worn.[5]

o Skin Protection: Wear appropriate chemical-resistant gloves (consult manufacturer's data for
compatibility) and a lab coat.[8] An impervious apron is also recommended.

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with
appropriate cartridges should be used.[8] For significant spill response, a self-contained
breathing apparatus (SCBA) may be necessary.[4][10]

General Handling Procedures

e Avoid contact with skin, eyes, and clothing.[9]

e Do not breathe vapors or mists.[10][9]
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» Wash hands thoroughly after handling.

e Ensure containers are tightly closed when not in use.[8]
e Be aware that the compound is moisture-sensitive.[8][10]
Storage and Incompatibility

Proper storage is critical to prevent dangerous reactions.

o Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, and
open flames. The storage area should be designated as a corrosives area and be free of
water.

» Incompatible Materials: Benzenesulfonyl chloride is incompatible with:
o Water (reacts to form toxic and corrosive gases)[3][5]
o Strong oxidizing agents[2]
o Strong bases|2]
o Ammonia and aliphatic amines[5]
o Dimethyl sulfoxide and methyl formamide (violent reactions can occur)[2][5]

o Metals (can corrode metals in the presence of water)[3][6]

Spill and Emergency Procedures

Immediate and appropriate response to a spill is crucial to mitigate hazards.

Spill Cleanup Protocol

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5][8]
o Ventilate: Ensure the area is well-ventilated.[5]

o PPE: Don the appropriate personal protective equipment, including respiratory protection.[8]
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Containment: For small spills, cover with a dry, inert absorbent material such as sand, dry
lime, or soda ash.[5] Do not use water or wet methods.[5]

Collection: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.[5][8]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.[2]

[9]

Caption: Workflow for responding to a benzenesulfonyl chloride spill.

First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[2][5] Seek immediate medical attention.[5]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[2][5] Seek immediate medical attention.[5]

Inhalation: Move the victim to fresh air.[8] If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[8] If the victim is conscious and alert, give 2-4 cupfuls of
water or milk. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Disposal

Benzenesulfonyl chloride and its contaminated materials must be disposed of as hazardous

waste.[5] Consult with your institution's environmental health and safety department and follow

all applicable federal, state, and local regulations.[2][11]

Hierarchy of Controls

To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented.
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Caption: Hierarchy of controls for minimizing exposure.

By implementing these comprehensive safety and handling precautions, researchers,
scientists, and drug development professionals can mitigate the risks associated with
benzenesulfonyl chloride and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

